Cas no 57491-43-7 (Benzenamine, 2,4-difluoro-, hydrochloride)
57491-43-7 structure
Product Name:Benzenamine, 2,4-difluoro-, hydrochloride
CAS No:57491-43-7
MF:C6H6ClF2N
MW:165.568347454071
CID:345095
PubChem ID:21832305
Update Time:2025-04-19
Benzenamine, 2,4-difluoro-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,4-difluoro-, hydrochloride
- 2,4-difluoroaniline,hydrochloride
- 57491-43-7
- 2,4-difluoroaniline hydrochloride
- SCHEMBL7125109
- KATANSIQEKNNCJ-UHFFFAOYSA-N
- DTXSID70618611
- 2,4-Difluoroaniline--hydrogen chloride (1/1)
-
- Inchi: 1S/C6H5F2N.ClH/c7-4-1-2-6(9)5(8)3-4;/h1-3H,9H2;1H
- InChI Key: KATANSIQEKNNCJ-UHFFFAOYSA-N
- SMILES: Cl.FC1C=C(C=CC=1N)F
Computed Properties
- Exact Mass: 165.01578
- Monoisotopic Mass: 165.0156832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 2,4-difluoro-, hydrochloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
57491-43-7 (Benzenamine, 2,4-difluoro-, hydrochloride) Related Products
- 363-81-5(2,4,6-Trifluoroaniline)
- 367-25-9(2,4-Difluoroaniline)
- 5509-65-9(2,6-Difluoroaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent